Cas no 3729-44-0 (Benzene,1-chloro-4-(2-propen-1-ylsulfonyl)-)

• Product Name: Benzene,1-chloro-4-(2-propen-1-ylsulfonyl)-
• CAS No: 3729-44-0
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 319789
• PubChem ID: 257503
• Update Time: 2025-04-19

Benzene,1-chloro-4-(2-propen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(2-propen-1-ylsulfonyl)-
• (4-Chlor-benzyl)-phenyl-sulfoxid
• (4-chloro-benzyl)-phenyl sulfoxide
• 1-(allylsulfonyl)-4-chlorobenzene
• 1-chloro-4-((phenylsulfinyl)methyl)benzen
• 1-chloro-4-(phenylsulfinylmethyl)benzene
• 1-chloro-4-(prop-2-ene-1-sulfonyl)-benzene
• 1-chloro-4-[(phenylsulfinyl)methyl]benzene
• AC1L5G1T
• AC1Q3NX7
• AR-1C2404
• HMS3086B15
• NSC20883
• p-Chlorbenzyl-phenyl-sulfoxid
• Phenyl-(4-chlor-benzyl)-sulfoxid
• Phenyl-4-chlor-benzyl-sulfoxid
• AKOS005441887
• NSC-85563
• 4-Chlorophenylallyl sulfone
• NSC85563
• 1-CHLORO-4-(PROP-2-ENE-1-SULFONYL)BENZENE
• AP-853/43416306
• SCHEMBL9820029
• 1-chloro-4-prop-2-enylsulfonylbenzene
• 1-chloro-4-(prop-2-en-1-ylsulfonyl)benzene
• 3729-44-0
• DTXSID90958425

• Inchi： 1S/C9H9ClO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-6H,1,7H2
• InChI Key： JOPVDFFTJGSKBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC=C)(=O)=O

Computed Properties

• Exact Mass: 216.00127
• Monoisotopic Mass: 216.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.543
• PSA: 34.14
• LogP: 3.38050